Cas no 339010-94-5 (2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide)

• Product Name: 2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide
• CAS No: 339010-94-5
• MF: C₁₅H₁₀Cl₃F₂NO₂
• MW: 380.601208209991
• CID: 6786773
• PubChem ID: 1483204
• Update Time: 2025-08-02

2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005098022
• 2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide
• 7G-321S
• 339010-94-5

• Inchi： 1S/C15H10Cl3F2NO2/c1-8-6-9(16)3-5-13(8)23-15(19,20)14(22)21-12-4-2-10(17)7-11(12)18/h2-7H,1H3,(H,21,22)
• InChI Key： JTXIHSLKIIGIFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC(C(NC1C=CC(=CC=1Cl)Cl)=O)(F)F

Computed Properties

• Exact Mass: 378.974518g/mol
• Monoisotopic Mass: 378.974518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide

Comprehensive Guide to 2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide (CAS No. 339010-94-5)

2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide (CAS No. 339010-94-5) is a specialized fluorinated acetamide derivative with significant applications in agrochemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties, combining chloro and fluoro substituents, which enhance its reactivity and stability in various formulations.

Researchers and industry professionals frequently search for CAS 339010-94-5 to understand its synthesis, properties, and potential uses. The growing interest in halogenated organic compounds for sustainable agriculture and drug development has made this compound a subject of study in academic and industrial labs worldwide. Its molecular structure, featuring a difluoroacetamide core, offers unique interactions in biological systems, making it valuable for targeted applications.

One of the key advantages of 2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide is its versatility. It serves as an intermediate in the synthesis of more complex molecules used in crop protection and pharmaceutical formulations. The presence of chlorine and fluorine atoms enhances its binding affinity, making it effective in modulating biological pathways. This has led to increased demand in markets focused on precision agriculture and bioactive compound development.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of CAS 339010-94-5 to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to produce this compound more sustainably. Additionally, its potential role in herbicide-resistant formulations aligns with the global push for eco-friendly agrochemicals, addressing common search queries about sustainable farming solutions.

The stability of 2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide under various conditions makes it suitable for long-term storage and transport, a critical factor for industrial applications. Its compatibility with other halogenated compounds allows for synergistic effects in multi-component formulations, enhancing efficacy in targeted applications. This has led to its inclusion in several patented technologies, further driving market interest.

For those researching fluorinated agrochemicals, understanding the physicochemical properties of CAS 339010-94-5 is essential. Its solubility, melting point, and reactivity profile are frequently discussed in scientific literature, addressing common questions about its practical use. The compound’s ability to act as a bioactive scaffold has also made it a candidate for drug discovery programs, particularly in areas requiring selective enzyme inhibition.

In conclusion, 2-(4-chloro-2-methylphenoxy)-N-(2,4-dichlorophenyl)-2,2-difluoroacetamide represents a critical building block in modern chemistry. Its applications span agriculture, pharmaceuticals, and material science, making it a compound of significant commercial and academic value. As research continues to uncover new uses, its relevance in innovative chemical solutions is expected to grow, meeting the demands of a rapidly evolving industry.